Cas no 2613384-28-2 (6-chloro-N,N-dimethyl-1,3thiazolo4,5-bpyrazin-2-amine)

• Product Name: 6-chloro-N,N-dimethyl-1,3thiazolo4,5-bpyrazin-2-amine
• CAS No: 2613384-28-2
• MF: C₇H₇ClN₄S
• MW: 214.67527794838
• MDL: MFCD33031663
• CID: 5361580
• PubChem ID: 155943361
• Update Time: 2025-06-11

6-chloro-N,N-dimethyl-1,3thiazolo4,5-bpyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

• Z4878381613
• 6-chloro-N,N-dimethyl-[1,3]thiazolo[4,5-b]pyrazin-2-amine
• 6-chloro-N,N-dimethyl-1,3thiazolo4,5-bpyrazin-2-amine

• MDL： MFCD33031663
• Inchi： 1S/C7H7ClN4S/c1-12(2)7-11-5-6(13-7)10-4(8)3-9-5/h3H,1-2H3
• InChI Key： ATRWZEIWLMGVGM-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C(=N1)SC(=N2)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• XLogP3: 2.3
• Topological Polar Surface Area: 70.2

Additional information on 6-chloro-N,N-dimethyl-1,3thiazolo4,5-bpyrazin-2-amine

Comprehensive Overview of 6-chloro-N,N-dimethyl-1,3-thiazolo[4,5-b]pyrazin-2-amine (CAS No. 2613384-28-2)

6-chloro-N,N-dimethyl-1,3-thiazolo[4,5-b]pyrazin-2-amine (CAS No. 2613384-28-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. This compound belongs to the thiazolopyrazine family, a class of molecules known for their diverse biological activities. Researchers are particularly interested in its role as a building block for drug discovery, given its chloro and dimethylamine functional groups, which enhance its reactivity and binding affinity.

In recent years, the demand for small molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in precision medicine. 6-chloro-N,N-dimethyl-1,3-thiazolo[4,5-b]pyrazin-2-amine is often explored for its potential in modulating enzymatic pathways, particularly in oncology and inflammation-related research. Its thiazole and pyrazine rings contribute to its stability and solubility, making it a versatile candidate for further derivatization.

One of the most frequently asked questions about this compound is its synthetic route and scalability. Laboratories often seek optimized protocols for its preparation, emphasizing yield and purity. Additionally, its structure-activity relationship (SAR) is a hot topic, as slight modifications to its core can lead to significant changes in biological efficacy. This aligns with the growing trend of fragment-based drug design, where researchers aim to identify minimalistic yet potent molecular frameworks.

The compound’s physicochemical properties, such as logP and pKa, are critical for its absorption and distribution in biological systems. These parameters are frequently searched in databases like PubChem and ChemSpider, reflecting the compound’s relevance in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies. Its chloro-substituted thiazole moiety also makes it a subject of interest in catalysis and material science, where halogenated compounds often serve as intermediates.

From an industrial perspective, 6-chloro-N,N-dimethyl-1,3-thiazolo[4,5-b]pyrazin-2-amine is valued for its potential in crop protection formulations. Agrochemical companies are investigating its derivatives for pest resistance management, a pressing concern in sustainable agriculture. This ties into broader discussions about green chemistry and the need for eco-friendly alternatives to traditional pesticides.

In summary, CAS No. 2613384-28-2 represents a multifaceted compound with applications spanning drug discovery, agrochemical development, and materials innovation. Its structural features and adaptability make it a compelling subject for ongoing research, addressing both scientific curiosity and real-world challenges.